Cas no 139755-91-2 (Desethyl Sildenafil)

Desethyl Sildenafil Properties

Names and Identifiers

• Desethyl Sildenafil
• 5-(2-hydroxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one
• 5-[2-Hydroxy-5-(4-Methylpiperazinylsulphonyl)phenyl]1-Methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyraMidin-7-one
• 5-[2-Hydroxy-5-[[4-(Methyl)-1-piperazinyl]sulfonyl]phenyl]-1,6-dihydro-1-Methyl-3-
• 5-[2-Hydroxy-5-[[4-(Methyl)-1-piperazinyl]sulfonyl]phenyl]-1,6-dihydro-1-Methyl-3-propyl-7H-pyrazolo[4,3-d]pyriMidin-7-one
• 5-[2-Hydroxy-5-(4-methylpiperazinylsulfonyl)phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-(2-hydroxy-5-((4-methylpiperazin-1-yl)
• Sildenafil Imp. C （Desethylsildenafil）
• Sildenafil Impurity C
• 2TEH1FB1FX
• AMY11153
• O-Desethyl Sildenafil pound>>Desethyl Sildenafil impurity;Desethyl Sildenafil;Sildenafil EP Impurity C
• DB-229222
• 139755-91-2
• LTNJUPYNXDNXBO-UHFFFAOYSA-N
• Sildenafil citrate impurity C [EP]
• (5E)-1-methyl-5-[3-(4-methylpiperazin-1-yl)sulfonyl-6-oxocyclohexa-2,4-dien-1-ylidene]-3-propyl-4H-pyrazolo[4,3-d]pyrimidin-7-one
• C20H26N6O4S
• o-Desethyl sildenafil
• 5-(2-Hydroxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo(4,3-d)pyrimidin-7-one
• 5-[2-hydroxy-5-(4-methylpiperazinylsulphonyl)-phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]-pyrimidin-7-one
• 5-{2-hydroxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• SCHEMBL1409
• SILDENAFIL CITRATE IMPURITY C [EP IMPURITY]
• 5-{2-hydroxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl}-1-methyl-3-propyl-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-7-one
• Q27255586
• Sildenafil Citrate Imp. C (EP); Sildenafil Imp. C (EP); 5-[2-Hydroxy-5-[(4-methylpiperazin-1-yl)sulfonyl]phenyl]-1-methyl-3-propyl-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-7-one; Desethylsildenafil; Sildenafil Citrate Impurity C; Sildenafil Impurity C
• STL453045
• UNII-2TEH1FB1FX
• 5-(2-hydroxy-5-((4-methylpiperazin-1-yl)sulfonyl)phenyl)-1-methyl-3-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• 5-[2-hydroxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• BCP27866
• 7H-Pyrazolo(4,3-d)pyrimidin-7-one, 1,6-dihydro-5-(2-hydroxy-5-((4-methyl-1-piperazinyl)sulfonyl)phenyl)-1-methyl-3-propyl-
• DTXSID001347623
• NS00015019
• 5-[2-hydroxy-5-(4-methylpiperazinylsulphonyl)phenyl]-1-methyl-3-n-propyl-1,6-dihydro-7H-pyrazolo[4,3-d]pyrimidin-7-one
• AKOS040754722
• +Expand

• MDL： MFCD24386513
• InChIKey： LTNJUPYNXDNXBO-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H26N6O4S/c1-4-5-15-17-18(25(3)23-15)20(28)22-19(21-17)14-12-13(6-7-16(14)27)31(29,30)26-10-8-24(2)9-11-26/h6-7,12,27H,4-5,8-11H2,1-3H3,(H,21,22,28)
• SMILES： CCCC1=NN(C)C2=C1N=C(C3=C(C=CC(=C3)S(=O)(=O)N4CCN(C)CC4)O)NC2=O

Computed Properties

• Exact Mass: 446.17362451g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 446.17362451g/mol
• Heavy Atom Count: 31
• Complexity: 807
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Solubility: Insuluble (4.9E-3 g/L) (25 ºC),
• Density: 1.49±0.1 g/cm3 (20 ºC 760 Torr),